Cas no 2008501-76-4 (Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester)

Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester, is a specialized organic compound featuring a brominated thienyl moiety and a tert-butyl carbamate group. Its structural design offers advantages in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for further functionalization, while the tert-butyl ester provides stability under various reaction conditions. This compound is useful in cross-coupling reactions and as a building block for heterocyclic systems. Its well-defined purity and consistent performance make it a reliable choice for method development and scale-up processes in medicinal chemistry.
Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester structure
2008501-76-4 structure
Product Name:Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester
CAS No:2008501-76-4
MF:C12H16BrNO3S
MW:334.229341506958
CID:5293384
Update Time:2025-05-26

Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H16BrNO3S/c1-7(14-11(16)17-12(2,3)4)10(15)8-5-18-6-9(8)13/h5-7H,1-4H3,(H,14,16)
    • InChI Key: NJABGVCAPCLIJC-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC(C)C(C1C(Br)=CSC=1)=O

Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-797411-0.05g
tert-butyl N-[1-(4-bromothiophen-3-yl)-1-oxopropan-2-yl]carbamate
2008501-76-4 95%
0.05g
$707.0 2024-05-22
Enamine
EN300-797411-0.1g
tert-butyl N-[1-(4-bromothiophen-3-yl)-1-oxopropan-2-yl]carbamate
2008501-76-4 95%
0.1g
$741.0 2024-05-22
Enamine
EN300-797411-0.25g
tert-butyl N-[1-(4-bromothiophen-3-yl)-1-oxopropan-2-yl]carbamate
2008501-76-4 95%
0.25g
$774.0 2024-05-22
Enamine
EN300-797411-0.5g
tert-butyl N-[1-(4-bromothiophen-3-yl)-1-oxopropan-2-yl]carbamate
2008501-76-4 95%
0.5g
$809.0 2024-05-22
Enamine
EN300-797411-1.0g
tert-butyl N-[1-(4-bromothiophen-3-yl)-1-oxopropan-2-yl]carbamate
2008501-76-4 95%
1.0g
$842.0 2024-05-22
Enamine
EN300-797411-2.5g
tert-butyl N-[1-(4-bromothiophen-3-yl)-1-oxopropan-2-yl]carbamate
2008501-76-4 95%
2.5g
$1650.0 2024-05-22
Enamine
EN300-797411-5.0g
tert-butyl N-[1-(4-bromothiophen-3-yl)-1-oxopropan-2-yl]carbamate
2008501-76-4 95%
5.0g
$2443.0 2024-05-22
Enamine
EN300-797411-10.0g
tert-butyl N-[1-(4-bromothiophen-3-yl)-1-oxopropan-2-yl]carbamate
2008501-76-4 95%
10.0g
$3622.0 2024-05-22

Additional information on Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2008501-76-4)

The compound Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester, identified by its CAS No. 2008501-76-4, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This ester derivative, featuring a 4-bromo-3-thienyl moiety, has garnered attention due to its unique structural properties and potential applications in drug discovery. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive compounds, given its ability to act as a protecting group or a precursor in multi-step reactions.

In recent years, the demand for thiophene-based compounds like this one has surged, driven by their versatility in medicinal chemistry. The bromo-thienyl segment of the molecule is a key functional group, enabling further derivatization through cross-coupling reactions, such as Suzuki or Stille couplings. These reactions are pivotal in creating complex molecules for targeting diseases like cancer or inflammatory disorders. The tert-butyl ester component adds stability, making the compound suitable for storage and handling under standard laboratory conditions.

From an industrial perspective, Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester is often discussed in forums and publications focusing on high-value chemical intermediates. Its synthesis typically involves protecting group strategies, which are a hot topic in organic chemistry circles. The compound’s CAS No. 2008501-76-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D. Additionally, its potential as a building block for peptide mimetics or enzyme inhibitors aligns with current trends in personalized medicine and targeted therapies.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. The 4-bromo-3-thienyl group, in particular, requires careful attention during reactions to avoid unwanted byproducts. This aspect is often highlighted in green chemistry discussions, where researchers aim to minimize waste and improve synthetic efficiency.

In summary, Carbamic acid, N-[2-(4-bromo-3-thienyl)-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2008501-76-4) represents a valuable tool for chemists exploring novel therapeutic agents or agrochemicals. Its structural features, including the bromo-thienyl and tert-butyl ester groups, offer diverse reactivity options, making it a subject of ongoing research. As the scientific community continues to investigate its applications, this compound is likely to remain a focal point in discussions about advanced synthetic methodologies and drug development.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.